3-(2-(4-fluorophenyl)-2-oxoethyl)-1,6,7-trimethyl-8-(1-phenylethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 2-[2-(4-fluorophenyl)-2-oxoethyl]-4,7,8-trimethyl-6-(1-phenylethyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C26H24FN5O3/c1-15-16(2)32-22-23(28-25(32)31(15)17(3)18-8-6-5-7-9-18)29(4)26(35)30(24(22)34)14-21(33)19-10-12-20(27)13-11-19/h5-13,17H,14H2,1-4H3
• InChI Key: HESDQNFBHQYRFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C2=NC3=C(N12)C(=O)N(C(=O)N3C)CC(=O)C4=CC=C(C=C4)F)C(C)C5=CC=CC=C5)C
• Molecular Formula: C26H24FN5O3
• Molecular Weight: 473.5 g/mol

Description

3-(2-(4-fluorophenyl)-2-oxoethyl)-1,6,7-trimethyl-8-(1-phenylethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C26H24FN5O3 and its molecular weight is 473.508. The purity is usually 95%.
BenchChem offers high-quality 3-(2-(4-fluorophenyl)-2-oxoethyl)-1,6,7-trimethyl-8-(1-phenylethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-(4-fluorophenyl)-2-oxoethyl)-1,6,7-trimethyl-8-(1-phenylethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Antidepressant and Anxiolytic Potential : A study by Zagórska et al. (2016) synthesized and evaluated derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione for their affinity for serotonin receptors and phosphodiesterase inhibitors. These compounds showed potential as antidepressants and anxiolytics in preliminary in vivo studies (Zagórska et al., 2016).

• Molecular Docking Studies for Antidepressant Applications : Another study by Zagórska et al. (2015) investigated arylpiperazinylalkyl derivatives of purine-2,4-diones and purine-2,4,8-triones. The study found that these compounds exhibited affinity for various serotoninergic and dopaminergic receptors. Molecular docking studies indicated their potential as lead compounds for antidepressant and/or anxiolytic applications (Zagórska et al., 2015).

• Potential for Anxiolytic/Antidepressant Activity : A 2009 study also by Zagórska et al. synthesized N-8-arylpiperazinylpropyl derivatives of 1,3-dimethyl-(1H,8H)-imidazo[2,1-f]purine-2,4-dione, finding potent 5-HT(1A) receptor ligands. Preclinical studies indicated potential anxiolytic-like and antidepressant activities in mice (Zagórska et al., 2009).

• Fluorescence Sensing of Fluoride : Research by Peng et al. (2005) explored phenyl-1H-anthra[1,2-d]imidazole-6,11-dione derivatives as chemosensors for fluoride. These compounds exhibited significant colorimetric and fluorescent responses to fluoride, indicating their potential use in selective detection applications (Peng et al., 2005).

• Dual-Target Ligands for Neurodegenerative Diseases : A 2019 study by Załuski et al. designed N9-Benzyl-substituted derivatives based on a xanthine core as dual-target-directed ligands. They exhibited antagonistic activity towards A2A adenosine receptor and inhibition of monoamine oxidase B, suggesting their relevance in treating neurodegenerative diseases like Parkinson's disease (Załuski et al., 2019).